2-methyl-1-(1-naphthoyl)-N-phenyl-1,2,3,4-tetrahydro-4-quinolinamine

• IUPAC Name: (4-anilino-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-naphthalen-1-ylmethanone
• InChI: InChI=1S/C27H24N2O/c1-19-18-25(28-21-12-3-2-4-13-21)24-15-7-8-17-26(24)29(19)27(30)23-16-9-11-20-10-5-6-14-22(20)23/h2-17,19,25,28H,18H2,1H3
• InChI Key: ZNBMOLYWJZRVHF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=CC=CC=C2N1C(=O)C3=CC=CC4=CC=CC=C43)NC5=CC=CC=C5
• Molecular Formula: C27H24N2O
• Molecular Weight: 392.5 g/mol

Description

2-methyl-1-(1-naphthoyl)-N-phenyl-1,2,3,4-tetrahydro-4-quinolinamine, commonly known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and is often used as a research chemical in scientific studies.

Mechanism of Action

JWH-018 is a potent agonist of the CB1 and CB2 receptors, which are located throughout the body and play a key role in the endocannabinoid system. When JWH-018 binds to these receptors, it activates a cascade of signaling pathways that ultimately lead to the effects of the drug. The exact mechanism of action of JWH-018 is still not fully understood, but it is thought to involve the modulation of neurotransmitters such as dopamine, serotonin, and GABA.
Biochemical and Physiological Effects:
JWH-018 has been shown to have a wide range of biochemical and physiological effects on the body. It has been shown to induce analgesia, reduce inflammation, and modulate appetite and food intake. It has also been shown to affect the cardiovascular system, causing changes in heart rate and blood pressure. In addition, JWH-018 has been shown to affect the immune system, causing changes in cytokine production and immune cell function.

Advantages and Limitations for Lab Experiments

JWH-018 has several advantages as a research chemical. It is relatively easy to synthesize, and its effects on the endocannabinoid system are well documented. However, there are also several limitations to its use in lab experiments. JWH-018 is a potent psychoactive drug that can be dangerous if mishandled, and its use is highly regulated in many countries. In addition, the effects of JWH-018 can be highly variable, depending on factors such as dosage, route of administration, and individual differences in metabolism.

Future Directions

There are many future directions for research on JWH-018 and other synthetic cannabinoids. One area of interest is the development of new analogs and derivatives of JWH-018 that may have improved pharmacological properties or reduced side effects. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the endocannabinoid system and the body as a whole. Finally, there is a need for more research on the potential therapeutic uses of synthetic cannabinoids, particularly in the treatment of pain, inflammation, and mood disorders.
Conclusion:
In conclusion, JWH-018 is a synthetic cannabinoid that has been widely used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. While JWH-018 has several advantages as a research chemical, its use is highly regulated due to its psychoactive properties and potential for misuse. Further research is needed to fully understand the effects of synthetic cannabinoids on the body and to explore their potential therapeutic uses.

Synthesis Methods

The synthesis of JWH-018 involves the reaction of 1-naphthoyl chloride with 2-methylamino-1-phenylpropan-1-one in the presence of a base such as pyridine. The resulting product is then reduced with lithium aluminum hydride to yield JWH-018. This synthesis method has been modified and improved over the years, resulting in the production of various analogs and derivatives of JWH-018.

Scientific Research Applications

JWH-018 has been widely used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been used to investigate the pharmacological properties of CB1 and CB2 receptors, as well as their role in pain modulation, appetite regulation, and mood disorders. JWH-018 has also been used to study the effects of synthetic cannabinoids on the cardiovascular system, immune system, and reproductive system.